Cas no 151539-49-0 ((2E)-3-(3-Bromo-4-methoxyphenyl)acrylic Acid)

• Product Name: (2E)-3-(3-Bromo-4-methoxyphenyl)acrylic Acid
• CAS No: 151539-49-0
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• MDL: MFCD01848832
• CID: 903982
• PubChem ID: 719756
• Update Time: 2025-05-25

(2E)-3-(3-Bromo-4-methoxyphenyl)acrylic Acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(3-Bromo-4-methoxyphenyl)acrylic acid
• (2E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoic acid
• (2E)-3-(3-Bromo-4-methoxyphenyl)acrylic acid
• 2-propenoic acid, 3-(3-bromo-4-methoxyphenyl)-, (2E)-
• VITAS-BB TBB002712
• (2E)-3-(3-bromo-4-methoxyphenyl)acrylic acid(SALTDATA: FREE)
• (E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoic acid
• (E)-3-(3-bromo-4-methoxyphenyl)acrylicacid
• AS-39457
• NCGC00340828-01
• CS-0116747
• SCHEMBL4188471
• 151539-49-0
• 1080-07-5
• VTHCKJFXUYPZAO-HWKANZROSA-N
• 3-bromo-4-methoxycinnamicacid
• EN300-248335
• AB01333505-02
• 3-(3-bromo-4-methoxyphenyl)acrylic acid
• F3095-3196
• (E)-3-(3-Bromo-4-methoxy-phenyl)prop-2-enoic acid
• 3-BROMO-4-METHOXYCINNAMIC ACID
• STK299278
• SCHEMBL4188465
• AM805457
• MFCD01848832
• CS-0368504
• AKOS000304726
• BGA53949
• (E)-3-(3-bromo-4-methoxy-phenyl)-acrylic acid
• AA-516/12432194
• OTAVA-BB 0109160010
• (2E)-3-(3-Bromo-4-methoxyphenyl)acrylic Acid

• MDL： MFCD01848832
• Inchi： 1S/C10H9BrO3/c1-14-9-4-2-7(6-8(9)11)3-5-10(12)13/h2-6H,1H3,(H,12,13)/b5-3+
• InChI Key： VTHCKJFXUYPZAO-HWKANZROSA-N
• SMILES： BrC1C=C(/C=C/C(=O)O)C=CC=1OC

Computed Properties

• Exact Mass: 255.97347
• Monoisotopic Mass: 255.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Additional information on (2E)-3-(3-Bromo-4-methoxyphenyl)acrylic Acid

Comprehensive Overview of (2E)-3-(3-Bromo-4-methoxyphenyl)acrylic Acid (CAS No. 151539-49-0)

(2E)-3-(3-Bromo-4-methoxyphenyl)acrylic Acid (CAS No. 151539-49-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This acrylic acid derivative features a brominated methoxyphenyl group, which contributes to its unique chemical properties and potential applications. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of bioactive compounds and functional materials.

The compound’s structure, characterized by the (2E)-configuration of the acrylic acid moiety, ensures distinct reactivity patterns that are valuable in organic synthesis. Its 3-bromo-4-methoxyphenyl substituent enhances its utility in cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed reactions or Suzuki-Miyaura coupling. These reactions are pivotal in creating drug intermediates and advanced materials, aligning with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for halogenated aromatic compounds like (2E)-3-(3-Bromo-4-methoxyphenyl)acrylic Acid has surged due to their versatility in medicinal chemistry. For instance, they serve as precursors for anti-inflammatory agents and antioxidants, topics frequently queried in academic and industrial research. The methoxy group in this compound also makes it a candidate for studying electron-donating effects in molecular design, a hot topic in computational chemistry circles.

From a spectroscopic analysis perspective, this compound’s UV-Vis absorption and NMR spectra are often discussed in forums focusing on structural elucidation. Its crystalline properties are another area of interest, particularly for researchers investigating solid-state photochemistry or cocrystal engineering. These aspects are highly relevant to industries exploring organic electronics and photoresponsive materials.

Environmental and safety considerations are also critical when handling (2E)-3-(3-Bromo-4-methoxyphenyl)acrylic Acid. While not classified as hazardous, proper laboratory practices are essential, a topic often searched by students and professionals alike. The compound’s biodegradability and ecotoxicological profile are subjects of ongoing research, reflecting the broader scientific community’s focus on benign-by-design chemicals.

In summary, (2E)-3-(3-Bromo-4-methoxyphenyl)acrylic Acid (CAS No. 151539-49-0) is a multifaceted compound with applications spanning drug discovery, material science, and catalytic chemistry. Its structural features and reactivity make it a valuable tool for addressing contemporary challenges in synthetic methodology and functional material development.